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Introduction

Cell motility is a fundamental biological process essential for a multitude of physiological
events, including embryonic development, tissue repair, and immune surveillance. However,
aberrant cell migration is a hallmark of pathological conditions, most notably cancer metastasis.
A key orchestrator of cell motility is the actin cytoskeleton, and its dynamic remodeling is tightly
regulated by a host of actin-binding proteins. One such protein, fascin 1, has emerged as a
critical driver of cancer cell migration and invasion. Fascin 1 is an actin-bundling protein that
plays a pivotal role in the formation of filopodia, lamellipodia, and invadopodia — cellular
protrusions that are indispensable for cell movement and invasion.

BDP-13176 is a potent and specific small molecule inhibitor of fascin 1. By binding to fascin 1,
BDP-13176 prevents the bundling of actin filaments, thereby disrupting the formation of
migratory protrusions and impeding cell motility. This technical guide provides an in-depth
overview of BDP-13176, its mechanism of action, and detailed protocols for its application in
basic research of cell motility.
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BDP-13176: Key Molecular Properties

BDP-13176 has been characterized as a high-affinity ligand for fascin 1, demonstrating
significant potency in inhibiting its actin-bundling activity.[1]

Property Value Reference
Binding Affinity (Kd) 90 nM [1]
IC50 (Actin-Bundling Inhibition) 240 nM [1]

Mechanism of Action and Signaling Pathway

BDP-13176 exerts its inhibitory effect on cell motility by directly targeting fascin 1 and
disrupting its function in actin cytoskeleton organization. Fascin 1 is a downstream effector of
various signaling pathways that are frequently dysregulated in cancer. The inhibition of fascin 1
by BDP-13176 interferes with the formation of parallel actin bundles, which are the structural
core of filopodia and other cellular protrusions essential for migration and invasion.

The signaling network upstream of fascin 1 is complex and involves key regulators of the
cytoskeleton, such as the Rho family of small GTPases, including Racl and Cdc42. These
GTPases, upon activation by upstream signals from growth factor receptors or integrins,
promote the localization and activity of fascin 1 at the leading edge of migrating cells.
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BDP-13176 Mechanism of Action
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Upstream Signaling Pathway of Fascin 1
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Wound Healing Assay Workflow
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Transwell Assay Workflow
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Prepare cell suspension in serum-free medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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